Cas no 1823096-84-9 (Cyclohexanecarboxaldehyde, 1,3-dimethyl-)

• Product Name: Cyclohexanecarboxaldehyde, 1,3-dimethyl-
• CAS No: 1823096-84-9
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 5858141
• PubChem ID: 123687058
• Update Time: 2025-11-07

Cyclohexanecarboxaldehyde, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 1,3-dimethyl-
• 1823096-84-9
• EN300-1621148
• SCHEMBL23812161
• 1,3-dimethylcyclohexane-1-carbaldehyde

• Inchi： 1S/C9H16O/c1-8-4-3-5-9(2,6-8)7-10/h7-8H,3-6H2,1-2H3
• InChI Key： MUOZAXXSPRDWFY-UHFFFAOYSA-N
• SMILES： C1(C)(C=O)CCCC(C)C1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 181.2±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on Cyclohexanecarboxaldehyde, 1,3-dimethyl-

Recent Advances in the Application of Cyclohexanecarboxaldehyde, 1,3-dimethyl- (CAS: 1823096-84-9) in Chemical Biology and Pharmaceutical Research

Cyclohexanecarboxaldehyde, 1,3-dimethyl- (CAS: 1823096-84-9) is a specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane ring structure with aldehyde and methyl substituents, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and biochemical studies. The growing interest in this molecule stems from its versatile reactivity and potential as a building block for more complex pharmacologically active compounds.

Recent studies have focused on the synthesis and optimization of Cyclohexanecarboxaldehyde, 1,3-dimethyl-, particularly exploring its role as an intermediate in the production of novel therapeutic agents. Researchers have developed efficient synthetic routes to obtain this compound with high purity and yield, which is critical for its application in drug discovery. The compound's structural features make it a valuable scaffold for the development of small-molecule inhibitors and modulators targeting various biological pathways.

In the context of drug discovery, Cyclohexanecarboxaldehyde, 1,3-dimethyl- has been investigated for its potential to serve as a precursor in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of a new class of cyclohexane-based inhibitors targeting protein kinases involved in cancer progression. The study highlighted the compound's ability to introduce specific steric and electronic properties into the final drug candidates, enhancing their binding affinity and selectivity.

Another significant area of research involves the use of Cyclohexanecarboxaldehyde, 1,3-dimethyl- in the development of chiral auxiliaries and catalysts for asymmetric synthesis. Its rigid cyclohexane backbone and strategically placed functional groups make it an excellent candidate for controlling stereochemistry in complex organic transformations. Recent advancements in this area have been documented in several high-impact journals, underscoring the compound's importance in modern synthetic chemistry.

Beyond its synthetic applications, Cyclohexanecarboxaldehyde, 1,3-dimethyl- has also been explored for its biochemical properties. Preliminary studies suggest that derivatives of this compound may interact with specific enzymes and receptors, modulating their activity in ways that could be therapeutically beneficial. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit inhibitory effects on enzymes involved in neurodegenerative diseases, opening new avenues for drug development in this challenging therapeutic area.

The safety profile and pharmacokinetic properties of Cyclohexanecarboxaldehyde, 1,3-dimethyl- and its derivatives are currently under investigation. Early toxicological studies indicate that the compound is generally well-tolerated in preclinical models, though further research is needed to fully assess its potential for clinical applications. Researchers are particularly interested in understanding how structural modifications might influence its metabolic stability and bioavailability.

Looking forward, the scientific community anticipates continued growth in research involving Cyclohexanecarboxaldehyde, 1,3-dimethyl- (CAS: 1823096-84-9). Its unique chemical properties and demonstrated versatility position it as a valuable tool in medicinal chemistry and drug discovery. Future studies are expected to explore its application in targeted drug delivery systems, as well as its potential in combination therapies for complex diseases. The compound's role in green chemistry initiatives, particularly in the development of more sustainable synthetic methodologies, is another promising direction for ongoing research.